(1-ethyl-1H-pyrazol-3-yl)(4-(2-methyl-6-(trifluoromethyl)pyrimidin-4-yl)piperazin-1-yl)methanone

• IUPAC Name: (1-ethylpyrazol-3-yl)-[4-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl]methanone
• InChI: InChI=1S/C16H19F3N6O/c1-3-25-5-4-12(22-25)15(26)24-8-6-23(7-9-24)14-10-13(16(17,18)19)20-11(2)21-14/h4-5,10H,3,6-9H2,1-2H3
• InChI Key: PJHYANQNIUGBOT-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=CC(=N1)C(=O)N2CCN(CC2)C3=NC(=NC(=C3)C(F)(F)F)C
• Molecular Formula: C16H19F3N6O
• Molecular Weight: 368.36 g/mol
• CAS No.: 2034264-85-0

Description

The compound contains a pyrazole ring, which is a type of heterocyclic aromatic organic compound. Pyrazoles are known for their wide range of applications in medicinal chemistry, drug discovery, agrochemistry, coordination chemistry, and organometallic chemistry.

Molecular Structure Analysis

The compound contains a pyrazole ring, a piperazine ring, and a trifluoromethyl group. The pyrazole ring is a five-membered ring with two nitrogen atoms and three carbon atoms.

Scientific Research Applications

Antimicrobial and Anticancer Applications

Compounds structurally related to the specified chemical have been synthesized and evaluated for their in vitro antimicrobial and anticancer activity . A study by Hafez, El-Gazzar, and Al-Hussain (2016) synthesized novel pyrazole derivatives and found that certain compounds exhibited higher anticancer activity than doxorubicin, a reference drug, alongside possessing good to excellent antimicrobial activity (Hafez, El-Gazzar, & Al-Hussain, 2016).

Anticonvulsant Agent Development

Severina et al. (2021) reported on a novel anticonvulsant drug candidate named "Epimidin," highlighting the development and validation of an HPLC method for determining related substances in this potential pharmaceutical ingredient. This research underscores the compound's promise in addressing neurological conditions (Severina et al., 2021).

Antibacterial and Antifungal Agents

Sanjeeva, Narendra, and Venkata (2022) synthesized 1,5-disubstituted pyrazole and isoxazole derivatives, including compounds structurally akin to the specified chemical, demonstrating significant antibacterial and antifungal activities. This suggests potential for developing new treatments against various microbial infections (Sanjeeva, Narendra, & Venkata, 2022).

Future Directions

Pyrazoles have been the focus of many techniques, mostly because of how frequently they are used as scaffolds in the synthesis of bioactive chemicals and reactions in various media. The field of pyrazole derivatives is a promising area of research with potential for new developments in synthetic techniques and biological activity.